Cas no 341965-04-6 (2-((2-[2,4-DICHLORO-5-(2-METHOXYETHOXY)ANILINO]-2-OXOETHYL)SULFONYL)-N,N-DIMETHYLACETAMIDE)

• Product Name: 2-((2-[2,4-DICHLORO-5-(2-METHOXYETHOXY)ANILINO]-2-OXOETHYL)SULFONYL)-N,N-DIMETHYLACETAMIDE
• CAS No: 341965-04-6
• MF: C₁₅H₂₀Cl₂N₂O₆S
• MW: 427.300101280212
• CID: 5224347
• Update Time: 2026-03-07

2-((2-[2,4-DICHLORO-5-(2-METHOXYETHOXY)ANILINO]-2-OXOETHYL)SULFONYL)-N,N-DIMETHYLACETAMIDE Chemical and Physical Properties

Names and Identifiers

• 2-((2-[2,4-DICHLORO-5-(2-METHOXYETHOXY)ANILINO]-2-OXOETHYL)SULFONYL)-N,N-DIMETHYLACETAMIDE
• 2-({[2,4-dichloro-5-(2-methoxyethoxy)phenyl]carbamoyl}methanesulfonyl)-N,N-dimethylacetamide
• 2-({2-[2,4-dichloro-5-(2-methoxyethoxy)anilino]-2-oxoethyl}sulfonyl)-N,N-dimethylacetamide
• N-[2,4-dichloro-5-(2-methoxyethoxy)phenyl]-2-[2-(dimethylamino)-2-oxoethyl]sulfonylacetamide
• MLS000694908
• HMS2654M19
• SMR000334779

• Inchi： 1S/C15H20Cl2N2O6S/c1-19(2)15(21)9-26(22,23)8-14(20)18-12-7-13(25-5-4-24-3)11(17)6-10(12)16/h6-7H,4-5,8-9H2,1-3H3,(H,18,20)
• InChI Key： XNIPMZMHAWNGNC-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1NC(CS(CC(N(C)C)=O)(=O)=O)=O)OCCOC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 581
• XLogP3: 1.7
• Topological Polar Surface Area: 110

Additional information on 2-((2-[2,4-DICHLORO-5-(2-METHOXYETHOXY)ANILINO]-2-OXOETHYL)SULFONYL)-N,N-DIMETHYLACETAMIDE

2-((2-[2,4-DICHLORO-5-(2-METHOXYETHOXY)ANILINO]-2-OXOETHYL)SULFONYL)-N,N-DIMETHYLACETAMIDE: A Comprehensive Overview

Introduction

The compound with CAS No. 341965-04-6, known as 2-((2-[2,4-DICHLORO-5-(2-METHOXYETHOXY)ANILINO]-2-OXOETHYL)SULFONYL)-N,N-DIMETHYLACETAMIDE, is a highly specialized organic compound with significant applications in various fields. This compound has garnered attention due to its unique chemical structure and potential utility in pharmaceuticals, agrochemicals, and advanced materials. Recent studies have highlighted its role in modulating biological pathways and enhancing chemical processes, making it a subject of intense research interest.

Chemical Structure and Synthesis

The molecular structure of this compound is characterized by a complex arrangement of functional groups. The presence of dicloroanilino and methoxyethoxy substituents contributes to its unique reactivity and selectivity. The synthesis of this compound involves multi-step reactions, including nucleophilic substitutions and oxidative coupling processes. Researchers have recently developed more efficient synthetic routes, leveraging catalytic systems to improve yield and purity. These advancements have made the compound more accessible for large-scale production and application.

Biological Activity and Applications

Recent studies have demonstrated that this compound exhibits potent biological activity, particularly in the realm of enzyme inhibition and receptor modulation. Its ability to interact with specific molecular targets has been explored in the context of drug development. For instance, it has shown promise as a lead compound for anti-inflammatory agents due to its inhibitory effects on key inflammatory pathways. Additionally, its application in agrochemicals has been investigated, with findings suggesting potential use as a herbicide or fungicide.

Environmental Impact and Safety Considerations

As with any chemical compound, understanding its environmental impact is crucial. Studies have been conducted to assess the biodegradability and toxicity of this compound. Results indicate that it undergoes moderate biodegradation under aerobic conditions, with minimal acute toxicity to aquatic organisms. However, long-term ecological effects remain under investigation. Regulatory agencies have emphasized the importance of responsible handling and disposal to mitigate potential risks.

Future Prospects and Research Directions

The future of CAS No. 341965-04-6 lies in further exploration of its applications across diverse industries. Ongoing research is focused on optimizing its pharmacokinetic properties for drug delivery systems and enhancing its stability for industrial use. Collaborative efforts between academia and industry are expected to drive innovation in this field, paving the way for novel applications in materials science and biotechnology.

In conclusion, 2-((2-[2,4-DICHLORO-5-(2-METHOXYETHOXY)ANILINO]-2-OXOETHYL)SULFONYL)-N,N-DIMETHYLACETAMIDE represents a cutting-edge compound with vast potential across multiple domains. Its intricate structure, coupled with advancements in synthesis and application techniques, positions it as a key player in modern chemical research.